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Compound of Interest

Compound Name: Cetamolol

Cat. No.: B107663

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetamolol is a selective B1l-adrenergic receptor antagonist.[1] This document provides
detailed protocols for the preparation and use of Cetamolol solutions in in vitro cell culture
experiments. The procedures outlined below are intended to ensure accurate and reproducible
results for researchers investigating the effects of Cetamolol on various cell lines.

Data Presentation

Physical and Chemical Properties of Cetamolol

Property Value Reference
Chemical Formula C16H26N204 [1]
Molar Mass 310.39 g/mol [1]
CAS Number 34919-98-7 [1]

Cetamolol Hydrochloride Properties
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Property Value Reference
Chemical Formula C16H27CIN204 [2]
Molar Mass 346.85 g/mol [2]
CAS Number 77590-95-5 [1]
Appearance Solid powder [3]

N Dry, dark at 0-4°C (short term)
Storage Conditions [3]
or -20°C (long term)

Compound Solvent Solubility Reference
Atenolol DMSO ~15 mg/mL [4]

PBS (pH 7.2) ~1 mg/mL [4]

Metoprolol Tartrate DMSO rlnol\;))mg/mL (146.02 [5]

Recommended Working Concentrations for 3-Blockers
in Cell Culture

Concentration

Compound Cell Line Effect Reference
Range
Mechanistic
Metoprolol Jurkat T cells 4-36 pg/mL ) [6]
exploration

Experimental Protocols

Protocol 1: Preparation of a 10 mM Cetamolol
Hydrochloride Stock Solution in DMSO

Materials:

e Cetamolol hydrochloride (CAS: 77590-95-5)
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
Procedure:

e Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), carefully
weigh out 3.47 mg of Cetamolol hydrochloride powder using a calibrated analytical balance.

o Dissolution: Transfer the weighed powder into a sterile microcentrifuge tube. Add 1 mL of cell
culture grade DMSO to the tube.

e Solubilization: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes
(e.g., 20-50 pL) in sterile microcentrifuge tubes. Store the aliquots at -20°C in a dark, dry
place. Long-term storage at -80°C is also acceptable.

Note on Aqueous Solutions: Based on data for the similar compound Atenolol, agueous
solutions of B-blockers may not be stable for more than one day.[4] Therefore, it is
recommended to prepare fresh dilutions in cell culture medium for each experiment from the
DMSO stock solution.

Protocol 2: Preparation of Working Solutions and
Treatment of Cells

Materials:
e 10 mM Cetamolol hydrochloride stock solution in DMSO
o Complete cell culture medium (e.g., DMEM/F-12) appropriate for the cell line

 Sterile serological pipettes and pipette tips
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e Cell culture plates with seeded cells
Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM Cetamolol hydrochloride stock
solution at room temperature.

» Serial Dilutions: Perform serial dilutions of the stock solution in complete cell culture medium
to achieve the desired final concentrations. For example, to prepare a 100 uM working
solution, add 10 pL of the 10 mM stock solution to 990 uL of pre-warmed complete cell
culture medium.

» Vehicle Control: Prepare a vehicle control solution containing the same final concentration of
DMSO as the highest concentration of Cetamolol used in the experiment. For example, if
the highest Cetamolol concentration is 100 uM (prepared from a 1:100 dilution of the 10 mM
stock), the vehicle control should contain 1% DMSO in complete cell culture medium.

o Cell Treatment: Remove the existing culture medium from the cells and replace it with the
medium containing the desired concentrations of Cetamolol or the vehicle control.

 Incubation: Incubate the cells for the desired experimental duration under standard cell
culture conditions (e.g., 37°C, 5% COz).

Mandatory Visualizations
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Caption: Experimental workflow for Cetamolol solution preparation and cell treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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